Cas no 2228288-74-0 (2,2-difluoro-2-(2-methoxy-5-nitrophenyl)ethan-1-amine)

• Product Name: 2,2-difluoro-2-(2-methoxy-5-nitrophenyl)ethan-1-amine
• CAS No: 2228288-74-0
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 5876017
• PubChem ID: 165851807
• Update Time: 2025-06-07

2,2-difluoro-2-(2-methoxy-5-nitrophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(2-methoxy-5-nitrophenyl)ethan-1-amine
• 2228288-74-0
• EN300-1964637

• Inchi： 1S/C9H10F2N2O3/c1-16-8-3-2-6(13(14)15)4-7(8)9(10,11)5-12/h2-4H,5,12H2,1H3
• InChI Key： FMRJMBYAGWVSFB-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=C(C=CC=1OC)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 232.06594851g/mol
• Monoisotopic Mass: 232.06594851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.1Ų

Additional information on 2,2-difluoro-2-(2-methoxy-5-nitrophenyl)ethan-1-amine

Introduction to 2,2-Difluoro-2-(2-Methoxy-5-Nitrophenyl)ethan-1-amine (CAS No. 2228288-74-0)

2,2-Difluoro-2-(2-methoxy-5-nitrophenyl)ethan-1-amine (CAS No. 2228288-74-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of difluoroalkylamines and is characterized by the presence of a difluoromethyl group and a substituted phenyl ring with a methoxy and nitro functional group. The combination of these functionalities imparts distinct chemical and biological properties, making it a subject of interest for various research applications.

The synthesis of 2,2-difluoro-2-(2-methoxy-5-nitrophenyl)ethan-1-amine involves multi-step reactions, including the formation of the difluoromethyl group and the substitution of the phenyl ring. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic and industrial settings. The difluoromethyl group is known for its ability to enhance metabolic stability and improve pharmacokinetic properties, which are crucial factors in drug development.

In terms of biological activity, 2,2-difluoro-2-(2-methoxy-5-nitrophenyl)ethan-1-amine has shown promising results in preliminary studies. Research has indicated that this compound exhibits potent anti-inflammatory and antioxidant properties, which could be beneficial in treating various inflammatory diseases. Additionally, its ability to modulate specific cellular pathways makes it a potential candidate for further investigation in the treatment of neurodegenerative disorders and cancer.

The nitro group present in the phenyl ring of 2,2-difluoro-2-(2-methoxy-5-nitrophenyl)ethan-1-amine plays a crucial role in its biological activity. Nitro compounds are known for their redox properties and their ability to generate reactive oxygen species (ROS), which can induce cellular stress responses. This property is particularly relevant in the context of cancer therapy, where inducing oxidative stress can lead to apoptosis in cancer cells. However, further research is needed to fully understand the mechanisms by which this compound exerts its effects.

The methoxy group in the phenyl ring also contributes to the overall biological profile of 2,2-difluoro-2-(2-methoxy-5-nitrophenyl)ethan-1-amine. Methoxy groups are known to enhance lipophilicity and improve membrane permeability, which can enhance the bioavailability and cellular uptake of the compound. These properties are essential for ensuring that the compound reaches its intended target within the body.

In preclinical studies, 2,2-difluoro-2-(2-methoxy-5-nitrophenyl)ethan-1-amine has been evaluated for its safety and efficacy. Toxicological assessments have shown that this compound has a favorable safety profile at therapeutic doses, with minimal adverse effects observed in animal models. These findings support its potential for further development as a therapeutic agent.

The potential applications of 2,2-difluoro-2-(2-methoxy-5-nitrophenyl)ethan-1-amine extend beyond traditional pharmaceuticals. In the field of materials science, this compound could be used as a building block for developing novel materials with unique properties. For example, its difluoromethyl group can enhance the thermal stability and mechanical strength of polymers, making it a valuable component in advanced materials research.

In conclusion, 2,2-difluoro-2-(2-methoxy-5-nitrophenyl)ethan-1-amine (CAS No. 2288888740) is a promising compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features and biological activities make it an exciting subject for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, it is likely that this compound will play an increasingly important role in various scientific fields.